Cas no 81740-18-3 (1-N-Boc-3-Fluoroaniline)

1-N-Boc-3-Fluoroaniline structure
1-N-Boc-3-Fluoroaniline structure
Product Name:1-N-Boc-3-Fluoroaniline
CAS No:81740-18-3
MF:C11H14FNO2
MW:211.232766628265
MDL:MFCD04035656
CID:821677
PubChem ID:2783370
Update Time:2024-10-27

1-N-Boc-3-Fluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 1-N-Boc-3-Fluoroaniline
    • 1-N-Boc-3-Fluoro-Aniline
    • 3-FLUOROANILINE, N-BOC PROTECTED
    • N-(tert-Butoxycarbonyl)-3-fluoroaniline
    • N-Boc-3-fluoroaniline
    • 1,1-Dimethylethyl N-(3-fluorophenyl)carbamate (ACI)
    • Carbamic acid, (3-fluorophenyl)-, 1,1-dimethylethyl ester (9CI)
    • Tert-Butyl 3-fluorophenylcarbamate
    • SCHEMBL5474962
    • EN300-212285
    • 81740-18-3
    • tert-butyl N-(3-fluorophenyl)carbamate
    • tert-Butyl (3-fluorophenyl)carbamate
    • DTXSID80382614
    • (3-Fluoro-phenyl)-carbamic acid tert-butyl ester
    • MFCD04035656
    • tert-Butyl(3-fluorophenyl)carbamate
    • PS-8005
    • AKOS009158199
    • Carbamic acid, (3-fluorophenyl)-, 1,1-dimethylethyl ester
    • ZTELOKGOCXECBW-UHFFFAOYSA-N
    • CS-0171895
    • MDL: MFCD04035656
    • Inchi: 1S/C11H14FNO2/c1-11(2,3)15-10(14)13-9-6-4-5-8(12)7-9/h4-7H,1-3H3,(H,13,14)
    • InChI Key: ZTELOKGOCXECBW-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=C(F)C=CC=1)OC(C)(C)C

Computed Properties

  • Exact Mass: 211.101
  • Monoisotopic Mass: 211.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 38.3A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.156±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 123-124 ºC
  • Boiling Point: 231.6±23.0 ºC (760 Torr),
  • Flash Point: 93.9±22.6 ºC,
  • Refractive Index: 1.526
  • Solubility: Almost insoluble (0.091 g/l) (25 º C),
  • Vapor Pressure: No data available

1-N-Boc-3-Fluoroaniline Security Information

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1-N-Boc-3-Fluoroaniline Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  12 h, rt
Reference
Comparative catalytic C-H vs. C-Si activation of arenes with Pd complexes directed by urea or amide groups
Rauf, Waqar; Thompson, Amber L.; Brown, John M., Chemical Communications (Cambridge, 2009, (26), 3874-3876

Production Method 2

Reaction Conditions
1.1 Solvents: Ethanol
Reference
Ligand-Promoted meta-C-H Amination and Alkynylation
Wang, Peng; Li, Gen-Cheng; Jain, Pankaj; Farmer, Marcus E.; He, Jian; et al, Journal of the American Chemical Society, 2016, 138(42), 14092-14099

Production Method 3

Reaction Conditions
Reference
Preparation and electrophilic trapping of 7-lithiated benzoxazoles generated via benzyne cyclization
Clark, Robin D.; Caroon, Joan M., Journal of Organic Chemistry, 1982, 47(14), 2804-6

Production Method 4

Reaction Conditions
1.1 Catalysts: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone ,  Tetraethylammonium tetrafluoroborate Solvents: Acetonitrile ;  rt
Reference
Organocatalyzed photoelectrochemical C-H amination of arenes
Hou, Zhong-Wei; Yan, Hong; Song, Jinshuai; Xu, Hai-Chao, ChemRxiv, 2021, 1, 1-4

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium tetrafluoroborate Solvents: Ethyl acetate ,  Hexafluorobenzene ;  2 h, 90 °C
Reference
LiBF4-Promoted Aromatic Fluorodetriazenation under Mild Conditions
Zhang, Hongjin; Wu, Jianbo; Zhang, Xingxian ; Fan, Mengyang, Journal of Organic Chemistry, 2023, 88(17), 12826-12834

Production Method 6

Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ;  45 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  12 h, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
Reference
Formation of hindered arylcarbamates using alkyl aryl carbonates under highly reactive conditions
Shahsavari, Shahien; Gooding, James; Wigstrom, Travis; Fang, Shiyue, ChemistrySelect, 2017, 2(13), 3959-3963

Production Method 7

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  10 min, 25 °C; 4 - 24 h, 25 °C
Reference
Highly ortho-Selective Chlorination of Anilines Using a Secondary Ammonium Salt Organocatalyst
Xiong, Xiaodong; Yeung, Ying-Yeung, Angewandte Chemie, 2016, 55(52), 16101-16105

Production Method 8

Reaction Conditions
1.1 Solvents: Ethanol ;  rt
Reference
Ligand-Promoted Meta-C-H Arylation of Anilines, Phenols, and Heterocycles
Wang, Peng; Farmer, Marcus E.; Huo, Xing; Jain, Pankaj; Shen, Peng-Xiang; et al, Journal of the American Chemical Society, 2016, 138(29), 9269-9276

Production Method 9

Reaction Conditions
1.1 Reagents: Tetraethylammonium tetrafluoroborate Catalysts: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Acetonitrile ;  rt
Reference
Photoelectrocatalytic C-H amination of arenes
Hou, Zhong-Wei; Yan, Hong; Song, Jinshuai; Xu, Hai-Chao, Green Chemistry, 2023, 25(20), 7959-7962

1-N-Boc-3-Fluoroaniline Raw materials

1-N-Boc-3-Fluoroaniline Preparation Products

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